Cas no 102342-72-3 (Carbamic acid,[carbonylbis(1H-benzimidazole-5,2-diyl)]bis-, dimethyl ester (9CI))

Carbamic acid,[carbonylbis(1H-benzimidazole-5,2-diyl)]bis-, dimethyl ester (9CI) structure
102342-72-3 structure
Product Name:Carbamic acid,[carbonylbis(1H-benzimidazole-5,2-diyl)]bis-, dimethyl ester (9CI)
CAS No:102342-72-3
MF:C19H16N6O5
MW:408.36754322052
CID:150744
PubChem ID:128082
Update Time:2025-04-19

Carbamic acid,[carbonylbis(1H-benzimidazole-5,2-diyl)]bis-, dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[carbonylbis(1H-benzimidazole-5,2-diyl)]bis-, dimethyl ester (9CI)
    • 2,2'-dicarbomethoxyamino-5-5'-dibenzimidazolyl ketone
    • methyl N-[6-[2-(methoxycarbonylamino)-3H-benzimidazole-5-carbonyl]-1H-benzimidazol-2-yl]carbamate
    • 2,2'-bis(carbomethoxyamino)-5,5'-dibenzimidazolyl ketone
    • AC1L2T5B
    • Carbamic acid, (carbonylbis(1H-benzimidazole-5,2-diyl))bis-, dimethyl ester
    • CHEMBL24334
    • Compound 82-437
    • dimethyl [carbonylbis(1H-benzimidazole-6,2-diyl)]biscarbamate
    • Compound 82/437;2,2'-Dicarbomethoxyamino-5-5'-dibenzimidazolyl ketone
    • CDRI 82/437
    • DTXSID80144931
    • 102342-72-3
    • Inchi: 1S/C19H16N6O5/c1-29-18(27)24-16-20-11-5-3-9(7-13(11)22-16)15(26)10-4-6-12-14(8-10)23-17(21-12)25-19(28)30-2/h3-8H,1-2H3,(H2,20,22,24,27)(H2,21,23,25,28)
    • InChI Key: LQKADLSGMTXSKB-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC2=C(C=1)NC(NC(=O)OC)=N2)C1C=CC2=C(C=1)NC(NC(=O)OC)=N2

Computed Properties

  • Exact Mass: 408.11838
  • Monoisotopic Mass: 408.11821763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 624
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 151Ų

Experimental Properties

  • PSA: 151.09
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